Cas no 2228311-69-9 (2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine
• CAS No: 2228311-69-9
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 5967090
• PubChem ID: 165851464
• Update Time: 2025-09-28

2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine
• EN300-1760121
• 2228311-69-9

• Inchi： 1S/C9H11FN2O3/c1-15-9-4-6(12(13)14)2-3-7(9)8(10)5-11/h2-4,8H,5,11H2,1H3
• InChI Key： NEGHQEXJJGRJBH-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine

Compound CAS No. 2228311-69-9: 2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine

The compound with CAS No. 2228311-69-9, commonly referred to as 2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluoro group, a methoxy group, and a nitro group attached to a phenyl ring, all connected to an ethanamine backbone. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases such as cancer and neurodegenerative disorders.

One of the most notable aspects of this compound is its ability to modulate key biological pathways. For instance, research has shown that it exhibits potent inhibitory activity against certain enzymes that are implicated in the progression of cancer. This makes it a promising candidate for the development of targeted therapies. Additionally, its structure allows for high specificity, reducing the likelihood of off-target effects, which is a critical factor in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Scientists have developed novel methodologies to construct the complex architecture of this molecule, ensuring high yields and purity. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to achieve the desired stereochemistry and regioselectivity.

In terms of pharmacokinetics, studies have demonstrated that this compound has favorable absorption and bioavailability profiles. Its ability to cross biological membranes efficiently suggests that it could be administered orally or via other routes without significant issues related to drug delivery. Furthermore, preclinical studies indicate that it has low toxicity profiles at therapeutic doses, which is a crucial factor for its potential clinical application.

The nitro group present in the molecule plays a significant role in its biological activity. Nitro groups are known to participate in various redox reactions and can act as electron-withdrawing groups, influencing the electronic properties of the molecule. This modulation can enhance the binding affinity of the compound to its target proteins, thereby increasing its efficacy. Similarly, the methoxy group contributes to solubility and stability, ensuring that the compound remains active within physiological conditions.

Recent research has also explored the potential of this compound as a lead molecule for drug discovery. By modifying its structure slightly, scientists have been able to generate analogs with enhanced potency and selectivity. These analogs are currently under investigation in various preclinical models to assess their efficacy against different disease states.

In conclusion, CAS No. 2228311-69-9, or 2-fluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-amine, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising biological properties, positions it as a valuable tool in the fight against numerous diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play an increasingly important role in drug development.